1-methyl-3-piperidinyl 3-phenylpropanoate hydrochloride

• IUPAC Name: (1-methylpiperidin-3-yl) 3-phenylpropanoate;hydrochloride
• InChI: InChI=1S/C15H21NO2.ClH/c1-16-11-5-8-14(12-16)18-15(17)10-9-13-6-3-2-4-7-13;/h2-4,6-7,14H,5,8-12H2,1H3;1H
• InChI Key: JACRGYQVRBAMCS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)OC(=O)CCC2=CC=CC=C2.Cl
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves one-pot reactions or stepwise processes that include interactions between specific reagents to form the desired product. For instance, one study detailed the synthesis of a similar compound through a one-pot, three-component reaction involving salicylaldehyde, diethyl malonate, and piperidine, highlighting the intricacies of synthesizing complex molecules like 1-methyl-3-piperidinyl 3-phenylpropanoate hydrochloride (Khan et al., 2013).

Molecular Structure Analysis

Molecular structure analysis through techniques such as X-ray crystallography reveals the spatial arrangement of atoms within a molecule, providing insights into its chemical behavior. For instance, the molecular and crystal structures of compounds similar to 1-methyl-3-piperidinyl 3-phenylpropanoate hydrochloride have been determined, demonstrating the significance of intramolecular and intermolecular hydrogen bonds in stabilizing the crystal structure (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Chemical reactions involving compounds like 1-methyl-3-piperidinyl 3-phenylpropanoate hydrochloride can include transformations under various conditions, leading to the formation of new compounds with distinct properties. The reactivity of such molecules can be studied through their interaction with other chemical entities, highlighting the diverse chemical behavior these compounds can exhibit.

Physical Properties Analysis

The physical properties of a compound, including its melting point, boiling point, solubility, and crystal structure, are crucial for understanding its behavior in different environments. For example, the crystal and molecular structure of a closely related compound was reported, emphasizing the role of hydrogen bonding and C-H…π interactions in its physical properties (Khan et al., 2013).